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Compound of Interest

Compound Name: Bfias

Cat. No.: B14048044 Get Quote

To the valued researchers, scientists, and drug development professionals,

This document serves as a technical guide on the compound designated as "Bfias." A

comprehensive search of scientific literature and chemical databases has been conducted to

assemble all available information regarding its properties and potential mechanism of action.

Executive Summary

The term "Bfias" is primarily associated with a specific chemical entity registered in the

PubChem database with the unique identifier CID 169544861. While fundamental chemical

and physical properties have been computationally predicted, a thorough search of scientific

literature reveals a significant absence of published research on the biological activity,

mechanism of action, or any experimental evaluation of this compound. Therefore, the core

requirements for a detailed technical guide, including experimental protocols and signaling

pathways, cannot be fulfilled at this time due to the lack of available data.

It is also pertinent to note that the acronym "BFIAS" is used by a commercial entity, Black

Forest Ingredients and Solutions GmbH, which specializes in natural food colorants.[1] This is

considered incidental and unrelated to the chemical compound of interest for this guide.

Compound Identification and Properties
The compound referred to as Bfias is chemically identified as 5-bromospiro[1-

azapentacyclo[10.7.1.0²,⁷.0⁸,²⁰.0¹⁴,¹⁹]icosa-2(7),3,5,8(20),9,11,14,16,18-nonaene-13,9'-
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fluorene].[2] Its fundamental properties, as computed and recorded in the PubChem database,

are summarized below.[2]

Property Value Source

Molecular Formula C₃₁H₁₈BrN PubChem[2]

Molecular Weight 484.4 g/mol PubChem[2]

IUPAC Name

5-bromospiro[1-

azapentacyclo[10.7.1.0²,⁷.0⁸,²⁰.

0¹⁴,¹⁹]icosa-

2(7),3,5,8(20),9,11,14,16,18-

nonaene-13,9'-fluorene]

PubChem[2]

CAS Number 2468082-85-9 PubChem[2]

InChI Key

InChI=1S/C31H18BrN/c32-19-

16-17-28-23(18-19)22-10-7-

14-27-30(22)33(28)29-15-6-5-

13-26(29)31(27)24-11-3-1-8-

20(24)21-9-2-4-12-

25(21)31/h1-18H

PubChem[2]

XLogP3 8.5 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem[2]

Rotatable Bond Count 0 PubChem[2]

Mechanism of Action and Biological Activity
A comprehensive search for published studies on the biological activity and mechanism of

action of Bfias (CAS: 2468082-85-9) yielded no specific results. The scientific literature to date

does not appear to contain any investigations into the pharmacological, toxicological, or any

other biological effects of this compound. Therefore, no information on its signaling pathways or

molecular targets can be provided.
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Experimental Protocols
As there are no published studies on the biological activity of Bfias, this guide cannot provide

any detailed methodologies for key experiments.

Signaling Pathways and Logical Relationships
Due to the absence of research on the mechanism of action of Bfias, it is not possible to create

diagrams of any associated signaling pathways or experimental workflows.

Conclusion and Future Directions
The compound designated as Bfias is a chemically defined entity with computed properties

available in public databases. However, it remains an uncharacterized molecule from a

biological perspective. For researchers and drug development professionals, Bfias represents

a novel chemical scaffold with unexplored potential. Future research would need to begin with

foundational in vitro and in silico screening to identify any potential biological activity. This could

include:

High-throughput screening (HTS): To assess its activity against a wide range of biological

targets.

Cytotoxicity assays: To determine its effect on various cell lines.

Target identification studies: To elucidate potential protein binding partners.

Until such research is conducted and published, the mechanism of action and therapeutic

potential of Bfias will remain unknown.

We hope this summary of the currently available information is useful. This guide will be

updated as any new scientific findings on Bfias become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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